Cas no 37905-08-1 (Jolkinolide B)

Jolkinolide B is a bioactive diterpenoid compound primarily isolated from Euphorbia species, known for its distinct pharmacological properties. It exhibits notable anti-inflammatory and antitumor activities, making it a subject of interest in medicinal chemistry research. The compound's mechanism of action involves modulation of key signaling pathways, including NF-κB and MAPK, contributing to its potential therapeutic applications. Jolkinolide B is characterized by its high purity and stability, ensuring reliability in experimental settings. Its structural specificity and selective bioactivity render it a valuable tool for studying molecular targets in inflammation and oncology. Researchers value its consistent performance in both in vitro and in vivo studies.

Jolkinolide B structure

Product name:Jolkinolide B

CAS No:37905-08-1

MF:C₂₀H₂₆O₄

MW:330.418046474457

CID:822695

Jolkinolide B Chemical and Physical Properties

Names and Identifiers

- Jolkinolide B
- (4aR,6aS,7aβ,10aR)-1,2,3,4,4aα,5,6,11aβ,11bα,11c-Decahydro-4,4,8,11cβ-tetramethylbisoxireno[1,10a:3,4]phenanthro[3,2-b]furan-9(7aH)-one
- 1,4-dibutyl-N-(2,6-dimethylphenyl)piperazine-2-carboxamide,nitrous acid
- 1,4-dibutyl-N-(2,6-dimethylphenyl)piperazine-2-carboxamide
- 1,4-dibutyl-n-(2,6-dimethylphenyl)piperazine-2-carboxamide ntrite(1:2)
- 2-Piperazinecarboxamide,1,4-dibutyl-N-(2,6-dimethylphenyl)-,dinitrate
- 2-Piperazinecarboxanilide,1,4-dibutyl-2',6'-dimethyl-,dinitrate
- jokiolide B
- (3R,8R,10R,11R,12R,17R)-5,12,16,16-Tetramethyl-2,7,9-trioxahexacyclo[9.8.0.01,3.04,8.08,10.012,17]no
- CID 131676043
- NSC700087
- NCI60_035896
- N2756
- Q27138168
- Inchi： 1S/C20H26O4/c1-10-12-14-19(22-14)9-6-11-17(2,3)7-5-8-18(11,4)13(19)15-20(12,23-15)24-16(10)21/h11,13-15H,5-9H2,1-4H3/t11-,13+,14-,15-,18-,19+,20-/m1/s1
- InChI Key： SOVOCMGDFRGRKF-MCDHERAVSA-N
- SMILES： O1[C@]2([H])C3=C(C([H])([H])[H])C(=O)O[C@]43[C@@]([H])([C@@]3([H])[C@]5(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])[C@@]5([H])C([H])([H])C([H])([H])[C@]132)O4

Computed Properties

Exact Mass: 330.183109g/mol
Surface Charge: 0
XLogP3: 3.2
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 330.183109g/mol
Monoisotopic Mass: 330.183109g/mol
Topological Polar Surface Area: 51.4Å²
Heavy Atom Count: 24
Complexity: 723
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 330.4

Experimental Properties

Color/Form: Powder
Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 213-215 ºC
Solubility: Very slightly soluble (0.36 g/l) (25 º C),
PSA: 51.36000
LogP: 3.34860

Jolkinolide B Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TargetMol Chemicals	T2S1040-25mg	Jolkinolide B	37905-08-1		25mg	￥ 3860	2024-07-20
Chengdu Biopurify Phytochemicals Ltd	BP0811-10mg	Jolkinolide B	37905-08-1	98%	10mg	$160	2023-09-20
Chengdu Biopurify Phytochemicals Ltd	BP0811-20mg	Jolkinolide B	37905-08-1	98%	20mg	$280	2023-09-19
eNovation Chemicals LLC	Y1253329-5mg	jolkinolide B	37905-08-1	99%	5mg	$170	2024-06-06
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP0926-20mg	Jolkinolide B	37905-08-1	HPLC≥98%	20mg	￥1960元	2023-09-15
MedChemExpress	HY-N0732-10mg	Jolkinolide B	37905-08-1	99.71%	10mg	￥2800	2024-07-21
TargetMol Chemicals	T2S1040-50mg	Jolkinolide B	37905-08-1	98%	50mg	￥ 11195	2023-09-15
1PlusChem	1P00CI1T-10mg	jolkinolide B	37905-08-1	99%	10mg	$625.00	2024-05-04
PhytoLab	85754-500mg	Jolkinolide B	37905-08-1	≥ 90.0 %	500mg	€9480	2023-10-25
TargetMol Chemicals	T2S1040-5mg	Jolkinolide B	37905-08-1		5mg	￥ 1490	2024-07-20